![molecular formula C6H7N5O B180712 2-Amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol CAS No. 40775-79-9](/img/structure/B180712.png)
2-Amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
Overview
Description
“2-Amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol” is a compound with the molecular formula C6H7N5O . It belongs to the class of compounds known as [1,2,4]triazolo[1,5-a]pyrimidines .
Synthesis Analysis
The synthesis of 2-Amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol and its derivatives has been reported in several studies . These studies have developed efficient one-step procedures for the synthesis of these compounds .
Molecular Structure Analysis
The molecular structure of “2-Amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol” consists of a triazolopyrimidine ring with an amino group at the 2-position and a methyl group at the 5-position . The compound is isoelectronic with purines, making it a potential surrogate for the purine ring .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol” include a molecular weight of 165.15 g/mol . The compound’s InChI and SMILES strings, which provide information about its molecular structure, are also available .
Scientific Research Applications
Synthesis of Ruthenium (II) Complexes
The compound serves as a reactant for the synthesis of Ruthenium (II)-Hmtpo complexes, which are significant in various chemical research and industrial applications due to their catalytic and electronic properties .
Antimalarial Activity
It acts as an inhibitor for dihydroorotate dehydrogenase, an enzyme necessary for pyrimidine synthesis in malaria parasites, thus showing potential as an antimalarial agent .
Vilsmeier Reaction
This compound is used in the Vilsmeier reaction of conjugated carbocycles and heterocycles, which is a form of chemical reaction used to introduce formyl groups into aromatic systems .
HIV TAR RNA Binding
Investigations into the pharmacological activity of this compound include its binding to HIV TAR RNA, which could influence the replication process of HIV .
Space Charge Layer in Microcrystals
It is also used as an additive to study the space charge layer in silver bromide microcrystals, which is important in the field of photographic science and materials research .
Regioselective Synthesis
The compound is involved in regioselective synthesis processes to create variously substituted triazolopyrimidines, which are valuable in medicinal chemistry for their diverse pharmacological activities .
Future Directions
Future research on “2-Amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol” and its derivatives could focus on further elucidating their synthesis, chemical reactions, mechanisms of action, and biological activities. Additionally, more studies are needed to assess the safety and potential therapeutic applications of these compounds .
Mechanism of Action
Target of Action
Compounds with similar structures, such as [1,2,4]triazolo[1,5-a]pyrimidines, have been found to inhibit the influenza virus rna polymerase pa–pb1 subunit heterodimerization .
Mode of Action
It’s worth noting that similar compounds have shown promising ability to inhibit viral replication by interfering with the function of viral proteins .
Biochemical Pathways
Given its potential antiviral activity, it may interfere with the viral replication pathway .
Pharmacokinetics
It’s worth noting that similar compounds have shown a larger drop-off in potency between biochemical and cell potency, which was presumed to be due to poor cell permeability .
Result of Action
Similar compounds have shown promising ability to inhibit viral replication, which could potentially lead to a decrease in viral load and alleviate symptoms in viral infections .
properties
IUPAC Name |
2-amino-5-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N5O/c1-3-2-4(12)11-6(8-3)9-5(7)10-11/h2H,1H3,(H3,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQJWDADCCRTLQZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N2C(=N1)N=C(N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90961196 | |
Record name | 2-Imino-5-methyl-1,2-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-7-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90961196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol | |
CAS RN |
40775-79-9 | |
Record name | NSC509218 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=509218 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Imino-5-methyl-1,2-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-7-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90961196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.